5-(3-Hydroxypropylsulfanyl)-3-methyl-1-(2-methylpropyl)-6-(naphthalen-1-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione 5-(3-Hydroxypropylsulfanyl)-3-methyl-1-(2-methylpropyl)-6-(naphthalen-1-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione AR-C117977 is a potent MCT1 inhibitor, which can reduce vimmune responses both in vitro and in vivo, maintains long-term graft survival, and induces operational tolerance.
Brand Name: Vulcanchem
CAS No.: 216685-07-3
VCID: VC0519258
InChI: InChI=1S/C25H28N2O3S2/c1-16(2)15-27-24-21(23(29)26(3)25(27)30)22(31-13-7-12-28)20(32-24)14-18-10-6-9-17-8-4-5-11-19(17)18/h4-6,8-11,16,28H,7,12-15H2,1-3H3
SMILES: CC(C)CN1C2=C(C(=C(S2)CC3=CC=CC4=CC=CC=C43)SCCCO)C(=O)N(C1=O)C
Molecular Formula: C25H28N2O3S2
Molecular Weight: 468.6 g/mol

5-(3-Hydroxypropylsulfanyl)-3-methyl-1-(2-methylpropyl)-6-(naphthalen-1-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione

CAS No.: 216685-07-3

Inhibitors

VCID: VC0519258

Molecular Formula: C25H28N2O3S2

Molecular Weight: 468.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

5-(3-Hydroxypropylsulfanyl)-3-methyl-1-(2-methylpropyl)-6-(naphthalen-1-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione - 216685-07-3

CAS No. 216685-07-3
Product Name 5-(3-Hydroxypropylsulfanyl)-3-methyl-1-(2-methylpropyl)-6-(naphthalen-1-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione
Molecular Formula C25H28N2O3S2
Molecular Weight 468.6 g/mol
IUPAC Name 5-(3-hydroxypropylsulfanyl)-3-methyl-1-(2-methylpropyl)-6-(naphthalen-1-ylmethyl)thieno[2,3-d]pyrimidine-2,4-dione
Standard InChI InChI=1S/C25H28N2O3S2/c1-16(2)15-27-24-21(23(29)26(3)25(27)30)22(31-13-7-12-28)20(32-24)14-18-10-6-9-17-8-4-5-11-19(17)18/h4-6,8-11,16,28H,7,12-15H2,1-3H3
Standard InChIKey SJZYZYMKFRJDEE-UHFFFAOYSA-N
SMILES CC(C)CN1C2=C(C(=C(S2)CC3=CC=CC4=CC=CC=C43)SCCCO)C(=O)N(C1=O)C
Canonical SMILES CC(C)CN1C2=C(C(=C(S2)CC3=CC=CC4=CC=CC=C43)SCCCO)C(=O)N(C1=O)C
Appearance Solid powder
Description AR-C117977 is a potent MCT1 inhibitor, which can reduce vimmune responses both in vitro and in vivo, maintains long-term graft survival, and induces operational tolerance.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms ARC117977; ARC-117977; ARC 117977.
Reference 1: PÃ¥hlman C, Qi Z, Murray CM, Ferguson D, Bundick RV, Donald DK, Ekberg H. Immunosuppressive properties of a series of novel inhibitors of the monocarboxylate transporter MCT-1. Transpl Int. 2013 Jan;26(1):22-9. doi: 10.1111/j.1432-2277.2012.01579.x. Epub 2012 Nov 8. PubMed PMID: 23137339.
2: Witkiewicz AK, Whitaker-Menezes D, Dasgupta A, Philp NJ, Lin Z, Gandara R, Sneddon S, Martinez-Outschoorn UE, Sotgia F, Lisanti MP. Using the "reverse Warburg effect" to identify high-risk breast cancer patients: stromal MCT4 predicts poor clinical outcome in triple-negative breast cancers. Cell Cycle. 2012 Mar 15;11(6):1108-17. doi: 10.4161/cc.11.6.19530. Epub 2012 Mar 15. PubMed PMID: 22313602; PubMed Central PMCID: PMC3335917.
3: PÃ¥hlman C, Malm H, Qi Z, Veress B, Ferguson D, Bundick R, Murray C, Donald D, Ekberg H. Operational tolerance in nonvascularized transplant models induced by AR-C117977, a monocarboxylate transporter inhibitor. Transplantation. 2008 Oct 27;86(8):1135-8. doi: 10.1097/TP.0b013e318186b978. PubMed PMID: 18946353.
4: Bueno V, Binet I, Steger U, Bundick R, Ferguson D, Murray C, Donald D, Wood K. The specific monocarboxylate transporter (MCT1) inhibitor, AR-C117977, a novel immunosuppressant, prolongs allograft survival in the mouse. Transplantation. 2007 Nov 15;84(9):1204-7. PubMed PMID: 17998878.
5: Ekberg H, Qi Z, Pahlman C, Veress B, Bundick RV, Craggs RI, Holness E, Edwards S, Murray CM, Ferguson D, Kerry PJ, Wilson E, Donald DK. The specific monocarboxylate transporter-1 (MCT-1) inhibitor, AR-C117977, induces donor-specific suppression, reducing acute and chronic allograft rejection in the rat. Transplantation. 2007 Nov 15;84(9):1191-9. PubMed PMID: 17998876.
PubChem Compound 5282539
Last Modified Nov 11 2021
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